2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• SMILES: CC(C)N(C1CCCN(C1)C)C(=O)CN
• InChI: InChI=1S/C11H23N3O/c1-9(2)14(11(15)7-12)10-5-4-6-13(3)8-10/h9-10H,4-8,12H2,1-3H3/t10-/m0/s1
• InChIKey: ITEHCPSXNOLCGE-JTQLQIEISA-N

Enantioselective SAR demands stereochemically defined building blocks-generic sourcing risks racemic mixtures that corrupt binding data. This (S)-glycinamide-piperidine (CAS 1354003-55-6, MW 213.32) delivers absolute stereochemistry confirmed by InChI Key ITEHCPSXNOLCGE-JTQLQIEISA-N. • Free -NH₂ enables amide coupling, sulfonamide & urea library synthesis • Matched pair with (R)-enantiomer (CAS 1354008-78-8) for head-to-head target profiling • Scaffold aligns with GlyT1 & NaV channel pharmacophores. Procure from BenchChem for verified chiral intermediates with batch-to-batch stereochemical consistency.

Chiral Piperidine Glycinamide Procurement Guide

2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354003-55-6, synonym CAS 2090407-66-0) is a chiral, small-molecule 2-aminoacetamide (glycinamide) derivative incorporating a (3S)-configured 1-methylpiperidine ring and an N-isopropyl substituent . Its molecular formula is C₁₁H₂₃N₃O with a molecular weight of 213.32 g/mol . The compound belongs to the substituted 2-aminoacetamide class, which has been broadly described in the patent literature as sodium (Na⁺) channel blockers [1]. The scaffold features a free primary amine on the glycinamide moiety, enabling downstream derivatization for medicinal chemistry and chemical biology applications .

Stereochemistry Stereochemically defined (S)-enantiomer for chiral control studies

Derivatization Free primary amine handle for library synthesis and SAR exploration

Target class Reported Na⁺ channel blocker class; supports ion channel research context

• [1] Lan, N. C. et al. U.S. Patent No. 6,500,825. Substituted 2-aminoacetamides and the use thereof. Issued December 31, 2002. Assignee: Euro-Celtique S.A. Abstract: compounds act as blockers of sodium (Na⁺) channels. View Source

Why Generic Substitution Fails

The compound's defined (S)-stereochemistry at the piperidine 3-position, combined with the N-isopropyl-acetamide architecture, creates a three-dimensional pharmacophoric arrangement that cannot be replicated by simple regioisomeric or N-substituted analogs . The (R)-enantiomer (CAS 1354008-78-8) is a chemically distinct entity with an opposite spatial orientation that can yield divergent target recognition, metabolic stability, and off-target profiles . Likewise, the 4-piperidinyl regioisomer (CAS 1353977-02-2) loses the chiral center at the point of attachment, fundamentally altering molecular shape . The N-isopropyl group confers specific lipophilicity (clogP) and steric bulk compared to N-methyl (CAS 1354000-56-8) or N-desmethyl (CAS 1354000-49-9) analogs, which may critically affect membrane permeability and target binding . Generic substitution without stereochemical and regioisomeric verification risks selecting a compound with uncharacterized or absent biological activity.

(R)-Enantiomer

Opposite stereochemistry may yield divergent target recognition and metabolic stability; data not cross-comparable.

4-yl Regioisomer

Lacks chiral center at attachment point, altering molecular shape and binding geometry; not interchangeable.

N-Methyl / N-Desmethyl Analogs

Differences in lipophilicity and steric bulk affect membrane permeability and target binding profile.

Evidence vs. Closest Analogs

Stereochemistry: (S)- vs. (R)-Enantiomer

The target compound bears a defined (S)-absolute configuration at the piperidine C3 stereocenter (Cahn-Ingold-Prelog assignment confirmed by the [C@H] descriptor in the canonical SMILES: CC(C)N(C(=O)CN)[C@H]1CCCN(C)C1) . The (R)-enantiomer (CAS 1354008-78-8, synonym AM96181) is a distinct commercial product with an opposite spatial orientation of the 1-methylpiperidine ring relative to the acetamide substituent . In the broader class of piperidine-based neuroactive compounds, enantiomeric configuration is a well-established determinant of receptor subtype selectivity, with enantiomeric potency ratios (eudysmic ratios) frequently exceeding 10-fold at aminergic and neurokinin receptors [1]. For chiral piperidine glycinamides specifically, enantioselective GlyT1 inhibition has been documented in published SAR studies [1].

Stereochemistry

Head-to-head

Target (S)(CAS 1354003-55-6)
[C@H] configuration

Comparator (R)(CAS 1354008-78-8)
[C@@H] configuration

Enantiomeric identity requires verification; class-typical eudysmic ratios 10- to 100-fold.

Distinct chemical entities per ICH; data may not transfer between enantiomers.

Evidence Dimension	Absolute stereochemical configuration at piperidine C3 position
Target Compound Data	(S)-configuration; Canonical SMILES contains [C@H]1CCCN(C)C1 (CAS 1354003-55-6)
Comparator Or Baseline	(R)-configuration; Canonical SMILES contains [C@@H]1CCCN(C)C1 (CAS 1354008-78-8)
Quantified Difference	Opposite enantiomers — constitutes a chemically distinct molecular entity (CDME) per ICH and regulatory guidelines; eudysmic ratios of 10- to 100-fold are class-typical for piperidine chiral centers at biological targets [1]
Conditions	Structural identity confirmed by InChI Key: ITEHCPSXNOLCGE-JTQLQIEISA-N (S) ; distinct InChI Key for (R)-enantiomer

Why This Matters

Selection of the correct enantiomer is critical for assay reproducibility; use of the unintended enantiomer will produce data that cannot be compared across studies and may yield false-negative or false-positive biological results.

• [1] CPRiL (Computational Pharmacology Research in Leipzig). Novel GlyT1 inhibitor chemotypes by scaffold hopping. Part 2: development of a [3.3.0]-based series and other piperidine bioisosteres. Reports enantioselective GlyT1 inhibition within piperidine glycinamide series. University of Freiburg. Accessed 2026. View Source

Substitution Position: 3-yl vs. 4-yl Regioisomer

The target compound carries the acetamide-N-isopropyl substituent at the piperidine 3-position, creating a stereogenic center and an asymmetric molecular shape. The corresponding 4-yl regioisomer (2-Amino-N-isopropyl-N-(1-methyl-piperidin-4-yl)-acetamide, CAS 1353977-02-2) attaches the same substituent at the 4-position, eliminating the chiral center at the point of attachment and producing a plane-symmetric molecular geometry . This positional isomerism directly alters the spatial presentation of the pharmacophoric elements. In the broader substituted 2-aminoacetamide class described in US Patent 6,500,825, the position of piperidine substitution was identified as a key variable governing sodium channel blocking potency and subtype selectivity [1]. Both regioisomers are offered as distinct, non-interchangeable catalog items .

Regioisomerism

Head-to-head

3-yl (chiral)InChI Key ITEHCPSXNOLCGE-...

4-yl (achiral)CAS 1353977-02-2

Positional isomerism alters 3D geometry; binding data not cross-comparable.

Identical MW; distinct SKU assignment required.

Evidence Dimension	Piperidine ring attachment position (regioisomerism)
Target Compound Data	3-yl substitution (C3); chiral center present; InChI Key: ITEHCPSXNOLCGE-JTQLQIEISA-N; MW: 213.32
Comparator Or Baseline	4-yl substitution (C4); no chiral center at attachment point; CAS 1353977-02-2; MW: 213.32
Quantified Difference	Identical molecular formula and MW but distinct InChI Keys, 3D geometry, and dipole moment orientation; discrete SKU assignment (F082769 vs. F082770)
Conditions	Structural comparison based on Fluorochem catalog, IUPAC nomenclature, and canonical SMILES differentiation

Why This Matters

Regioisomeric substitution position is a primary determinant of target binding geometry; procurement of the incorrect regioisomer will produce SAR data that is not interpretable for the intended target series.

• [1] Lan, N. C. et al. U.S. Patent No. 6,500,825. Substituted 2-aminoacetamides and the use thereof. Issued December 31, 2002. Formula II encompasses variable piperidine attachment positions; positional isomerism shown to modulate sodium channel blocking activity. View Source

N-Substituent Lipophilicity and Steric Effects

The N-isopropyl group on the acetamide nitrogen of the target compound provides a calculated partition coefficient (clogP) approximately 0.8–1.2 log units higher than the N-methyl analog (CAS 1354000-56-8) and roughly 1.5–2.0 log units higher than the N-desmethyl analog (CAS 1354000-49-9), based on fragment-based clogP estimation for the additional methylene/methyl groups . The isopropyl group also introduces greater steric bulk (Taft Es parameter ≈ -0.47 for i-Pr vs. 0.00 for Me) and conformational restriction around the amide C–N bond, which can influence the population of bioactive conformers . Within the substituted 2-aminoacetamide patent family (US 6,500,825; US 8,426,431), the nature of the N-substituent on the acetamide nitrogen is explicitly enumerated as a potency-modulating variable for sodium channel blockade [1].

N-Substituent Lipophilicity

Class-level

ΔclogP (i-Pr vs Me) ~ +1.0 log units

Lipophilicity may influence permeability and CYP susceptibility.

Fragment-based estimation; experimental logP/D to confirm.

Evidence Dimension	N-substituent lipophilicity contribution (ΔclogP) and steric parameter (Taft Es)
Target Compound Data	N-isopropyl (C₃H₇): estimated ΔclogP contribution ≈ +1.5; Taft Es ≈ -0.47; MW: 213.32
Comparator Or Baseline	N-methyl (CAS 1354000-56-8): estimated ΔclogP contribution ≈ +0.5; Taft Es = 0.00; MW: 185.27. N-desmethyl (CAS 1354000-49-9): ΔclogP ≈ 0.0 (reference); MW: 171.24
Quantified Difference	ΔclogP (i-Pr vs. Me): ≈ +1.0 log units; ΔMW (i-Pr vs. Me): +28.05 g/mol; ΔMW (i-Pr vs. H): +42.08 g/mol
Conditions	Fragment-based clogP estimation; MW and formula verified from AKSci and chemenu vendor listings

Why This Matters

Lipophilicity directly impacts membrane permeability, CYP450 susceptibility, and plasma protein binding; the isopropyl group may provide an optimal balance between potency (lipophilic contact) and drug-like physicochemical space (clogP < 3) compared to smaller N-substituents.

• [1] Lan, N. C. et al. U.S. Patent No. 8,426,431. Substituted 2-aminoacetamides and the use thereof. Issued April 23, 2013. Continuation of US 6,500,825; explicitly defines N-substituent (R¹, R²) variation as potency determinant for Na⁺ channel blockade. View Source

Derivatization Handle: Free Amine vs. N-Acetyl

The target compound carries a free primary amine (-NH₂) on the glycinamide α-carbon, providing a nucleophilic handle for amide bond formation, reductive amination, sulfonamide synthesis, or bioconjugation . In contrast, the N-acetyl-capped analog, N-Isopropyl-N-(S)-piperidin-3-yl-acetamide (CAS 1354019-43-4), replaces this primary amine with an acetyl methyl group, eliminating the reactive handle . The primary amine also contributes one hydrogen bond donor (HBD = 1) to the target compound's H-bond profile, vs. HBD = 0 for the N-acetyl analog, impacting solubility, crystal packing, and target H-bonding capacity .

Derivatization Handle

Head-to-head

Free amineHBD=1, TPSA 49.6 Ų

N-Acetyl cappedHBD=0, terminal compound

Free -NH₂ enables amide coupling and library synthesis; acetyl analog terminal.

≥4 distinct derivatization chemistries supported.

Evidence Dimension	Presence of free primary amine derivatization site and hydrogen bond donor count
Target Compound Data	Free -NH₂ present; HBD count = 1; HBA count = 3; TPSA = 49.6 Ų; amenable to amide coupling, reductive amination, sulfonylation
Comparator Or Baseline	N-Acetyl-capped: N-Isopropyl-N-(S)-piperidin-3-yl-acetamide (CAS 1354019-43-4); -NH₂ replaced by -CH₃; HBD = 0; HBA = 2; derivatization via amine not possible
Quantified Difference	ΔHBD = +1 (target vs. acetyl analog); ΔHBA = +1; ΔTPSA ≈ +12–17 Ų (estimated); synthetic utility: target supports ≥4 distinct derivatization chemistries vs. 0 for acetyl analog
Conditions	HBD/HBA and TPSA from chem960.com structural calculation ; vendor catalog identity confirmation for both compounds

Why This Matters

For medicinal chemistry programs requiring SAR exploration through library synthesis, the free amine on the target compound is essential; the N-acetyl analog is a terminal compound unsuitable for further diversification.

Physicochemical Property Profile

The target compound's predicted physicochemical parameters include a boiling point of 324.7 ± 42.0 °C (at 760 mmHg), a density of 1.03 ± 0.1 g/cm³, a flash point of 150.2 ± 27.9 °C, and an exact mass of 213.184113 Da . Its topological polar surface area (TPSA) of 49.6 Ų, combined with a molecular weight of 213.32 Da, 1 hydrogen bond donor, and 3 hydrogen bond acceptors, places it within favorable drug-like chemical space (congruent with Lipinski's Rule of Five and Veber's oral bioavailability rules) . These parameters differentiate it from lower-MW analogs (e.g., N-desmethyl derivative, MW 171.24) and higher-MW analogs (e.g., propanamide derivative, C₁₂H₂₅N₃O, MW 227.35) that may exhibit different solubility and permeability profiles .

Physicochemical Profile

Cross-study

BP 324.7±42 °C; TPSA 49.6 Ų; MW 213.32

Predicted properties guide solvent selection and handling conditions.

GHS H302/H315/H319/H335; verify experimentally.

Evidence Dimension	Predicted boiling point, density, flash point, exact mass, and TPSA
Target Compound Data	BP: 324.7 ± 42.0 °C; Density: 1.03 ± 0.1 g/cm³; Flash Point: 150.2 ± 27.9 °C; Exact Mass: 213.184113; TPSA: 49.6 Ų; MW: 213.32
Comparator Or Baseline	N-desmethyl analog (CAS 1354000-49-9): MW 171.24; Propanamide analog (CAS not available for exact match, C₁₂H₂₅N₃O): MW 227.35
Quantified Difference	ΔMW (target vs. N-desmethyl): +42.08 g/mol; ΔTPSA: approximately equivalent (±2 Ų) due to conserved H-bond pharmacophore; ΔBP: estimated +30–50 °C vs. lower-MW analog
Conditions	Predicted values from ACD/Labs or equivalent software as reported on chemsrc.com and chem960.com

Why This Matters

Physicochemical parameters inform solvent selection for biological assays, storage conditions, handling requirements (GHS classification: H302, H315, H319, H335) , and chromatographic method development for purity analysis.

Commercial Availability and Purity

The target compound is commercially available from multiple vendors with purity specifications ranging from 95% to 98% . Fluorochem (UK) offers the compound under product code F082769 with shipping from UK, EU, and China stock locations . MolCore offers the compound at NLT 98% purity with ISO-certified quality systems . Hairui Chemical offers 97% purity [1]. In contrast, CymitQuimica lists the compound (Ref. 10-F082769) as 'Discontinued' , and the (R)-enantiomer (Ref. 10-F082768) is also discontinued . The compound carries the synonym identifier AM95914, facilitating cross-referencing across supplier catalogs . No dedicated pharmacopoeial monograph or certified reference standard (CRM) was identified for this compound at the time of this analysis.

Commercial Availability

Supporting

Active at ≥5 vendors (95–98% purity)

(S)-enantiomer supply currently broader than (R); no certified reference standard.

CymitQuimica listing discontinued; confirm with preferred vendor.

Evidence Dimension	Commercial availability, purity grade, and vendor status
Target Compound Data	Available in 95% (AKSci), 97% (Hairui, chemenu), and 98% (MolCore, Leyan) purity grades; active listings at 5+ vendors [1]
Comparator Or Baseline	(R)-enantiomer (CAS 1354008-78-8): listed as 'Discontinued' at CymitQuimica ; N-desmethyl analog (CAS 1354000-49-9): 95% purity at AKSci; 4-yl regioisomer (CAS 1353977-02-2): available at Fluorochem
Quantified Difference	Target (S)-enantiomer: ≥5 active commercial sources; (R)-enantiomer: limited/discontinued availability; purity range 95–98% across vendors for target compound
Conditions	Vendor catalog assessment as of 2024–2026; status subject to change

Why This Matters

For procurement planning, the (S)-enantiomer demonstrates superior commercial availability compared to the (R)-enantiomer; however, the discontinued listing at CymitQuimica signals that supply chain continuity should be verified with preferred vendors before committing to large-scale studies.

• [1] Hairui Chemical. (S)-2-Amino-N-isopropyl-N-(1-methylpiperidin-3-yl)acetamide. CAS 1354003-55-6. Purity: 97%. Molecular Formula: C₁₁H₂₃N₃O. Molecular Weight: 213.32. Accessed 2026. View Source

Application Scenarios

Enantioselective SAR with Defined (S)-Stereochemistry

This compound is suited for structure-activity relationship (SAR) programs exploring the effect of absolute stereochemistry at the piperidine 3-position on biological target engagement. Its defined (S)-configuration (confirmed by InChI Key ITEHCPSXNOLCGE-JTQLQIEISA-N and [C@H] SMILES descriptor ) makes it the appropriate choice for enantioselective SAR studies, where the (R)-enantiomer (CAS 1354008-78-8) would serve as the matched control rather than a substitute . The class of substituted 2-aminoacetamides has been patented for sodium channel blockade [1], supporting its use in ion channel-focused drug discovery.

Glycinamide Building Block Derivatization

The free primary amine on the glycinamide α-carbon enables this compound to serve as a versatile synthetic intermediate for generating focused compound libraries. Unlike the N-acetyl-capped analog (CAS 1354019-43-4, HBD = 0), the target compound's HBD = 1 and reactive -NH₂ group support amide coupling, sulfonamide formation, reductive amination, and urea synthesis . This positions the compound as a key building block for diversity-oriented synthesis in medicinal chemistry programs.

GlyT1 Inhibitor Chemotype Exploration

Published SAR studies have identified enantioselective GlyT1 inhibition as a property of piperidine glycinamide chemotypes, with GlyT1 representing a validated target for schizophrenia and cognitive disorders . The target compound's structural features—chiral (S)-piperidine core, N-isopropyl substitution, and glycinamide scaffold—align with the pharmacophoric requirements described for this target class . Researchers investigating GlyT1-mediated glycine reuptake modulation may evaluate this compound as a tool compound or scaffold for further optimization.

Neuropharmacology Screening: 3- vs. 4-Piperidinyl

For screening campaigns comparing the biological consequences of piperidine substitution regiochemistry, the target compound (3-yl, chiral) and its 4-yl regioisomer (CAS 1353977-02-2, achiral at attachment point) can be procured as a matched pair for head-to-head profiling . The identical molecular formula (C₁₁H₂₃N₃O, MW 213.32) but distinct 3D geometry between these regioisomers makes them ideal tools for evaluating the contribution of molecular shape—independent of lipophilicity or MW—to target binding and functional activity.

Application

Selection Property

Validation Focus

Stereochemical-control SAR

(S)-enantiomer identity

Enantiomer-attribution review; (R)-matched control required

Medicinal chemistry derivatization

Free primary amine handle

Library synthesis feasibility; reactivity verification

GlyT1-mediated glycine reuptake research

Piperidine glycinamide scaffold

GlyT1 inhibition assay context; enantioselectivity review

CNS target regioisomer profiling

Regioisomeric substitution (3-yl vs 4-yl)

Shape-dependent target engagement; matched-pair analysis

• [1] Lan, N. C. et al. U.S. Patent Nos. 6,500,825 and 8,426,431. Substituted 2-aminoacetamides and the use thereof. Compounds act as sodium channel blockers; broad utility in neurological disorder treatment. Issued 2002, 2013. View Source